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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
low-temperature dyeing of polyester using Disperse Red 60 and carrier agents.

Frequently Asked Questions (FAQS)

Q1: What is the function of a carrier in the low-temperature dyeing of polyester with Disperse
Red 607

Al: Due to polyester's highly crystalline and hydrophobic nature, it is difficult for disperse dye
molecules to penetrate the fiber structure at temperatures below 100°C.[1] Carriers are organic
compounds that act as swelling agents for the polyester fibers.[1] They effectively lower the
glass transition temperature of the polymer, allowing the fiber structure to open up. This
facilitates the diffusion of Disperse Red 60 into the polymer matrix at lower temperatures
(typically 85-100°C), which would otherwise require high-temperature (above 130°C) and high-
pressure conditions.[1][2]

Q2: What are the common types of carriers, and how do | select one?

A2: Carriers can be broadly categorized into traditional and eco-friendly types. Traditional
carriers include aromatic esters and chlorinated aromatic hydrocarbons, which are known for
their high efficiency but also for their environmental and health concerns.[3] Eco-friendly
carriers, which are non-toxic and biodegradable, are gaining prominence due to stricter
environmental regulations.[3] The selection of a carrier depends on several factors, including its
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dyeing efficiency, cost, impact on the light fastness of the dye, and environmental
considerations.[4]

Q3: My dyed fabric has an unpleasant odor and is causing skin irritation. What is the cause and
how can I fix it?

A3: This is a common issue when residual carrier is left on the fabric after dyeing.[1][5] Many
traditional carriers are toxic and can cause skin irritation and have a characteristic chemical
smell.[1] To resolve this, a thorough after-treatment process is crucial. This typically involves a
reduction clearing process, which is washing the dyed fabric at an elevated temperature (e.g.,
80°C) with a solution of sodium hydroxide and sodium hydrosulfite to remove any unfixed dye
and residual carrier from the fiber surface.[5] If the odor persists, repeating the washing step is
recommended.[6]

Q4: The shade of Red 60 is uneven and streaky. What are the possible causes and solutions?
A4: Uneven dyeing, or "skitteriness," can be caused by several factors in carrier dyeing:

o Poor Dye Dispersion: If the Disperse Red 60 is not properly dispersed, it can lead to dye
aggregation and patchy coloration.[7] Ensure the dye is pasted well with a dispersing agent
before adding it to the dyebath.[1]

e Uneven Carrier Absorption: The fabric should be run in a blank bath containing the carrier for
a period before adding the dye to ensure uniform absorption of the carrier.[5]

 Incorrect Temperature Profile: Raising the temperature of the dyebath too quickly can cause
the dye to rush onto the fabric, leading to unevenness. A gradual temperature increase is
recommended.[1]

e Poor Liquor Circulation: Inadequate circulation of the dyebath can result in localized areas of
high dye concentration.[7]

Q5: The colorfastness (wash, rub, or light) of my dyed fabric is poor. How can | improve it?

A5: Poor fastness properties are often a result of inadequate dye penetration into the fiber or
the presence of residual carrier.[7]
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e Inadequate Dye Penetration: This can be addressed by optimizing the carrier concentration
and dyeing time to ensure the dye has fully penetrated the fiber core.

» Residual Carrier: Some carriers can negatively impact the light fastness of disperse dyes.[1]
A thorough reduction clearing and rinsing process is essential to remove all residual carrier
from the fabric.[1][5]

o Carrier Selection: Certain carriers have been shown to improve the light fastness of
disperse-dyed fabrics.[4] Experimenting with different carriers may yield better fastness

properties.
Q6: Can | achieve dark shades of Red 60 with low-temperature carrier dyeing?

A6: Yes, carriers are specifically used to achieve medium to dark shades at lower
temperatures, which would not be possible otherwise.[8] However, for very deep shades, the
results might be slightly inferior to high-temperature dyeing methods.[2] The choice of carrier
and optimization of the dyeing parameters are critical for achieving the desired depth of shade.

Data Presentation

Table 1: lllustrative Performance of Eco-Friendly vs. Non-Eco-Friendly Carriers for Disperse
Dyes at 100°C

Color Strength (KIS) - Dye Color Strength (KI/S) - Dye

Carrier Type

yp 1 2
Eco-Friendly 4.74 3.46
Non-Eco-Friendly 4.04 3.01

Source: Adapted from a study on disperse dyes on polyester fabrics.[9] Note: Specific dye and

carrier names were not provided in the source.

Table 2: Fastness Properties of Disperse Dyes on Polyester with Eco-Friendly and Non-Eco-

Friendly Carriers
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Fastness Test Eco-Friendly Carrier Non-Eco-Friendly Carrier
Washing

Change in Color Excellent Excellent

Staining Excellent Excellent

Rubbing

Dry Excellent Excellent

Wet Excellent Excellent

Perspiration

Acidic Excellent Excellent
Alkaline Excellent Excellent
Light Very Good to Good Very Good to Good

Source: Adapted from a study on disperse dyes on polyester fabrics.[9] Note: Specific dye and
carrier names were not provided in the source.

Experimental Protocols
Low-Temperature Carrier Dyeing of Polyester with Disperse Red 60

This protocol is a general guideline and may require optimization based on the specific carrier
used and the desired shade.

1. Materials and Reagents:

o Polyester fabric

» Disperse Red 60

o Carrier (e.g., phenolic, aromatic ester-based)

» Dispersing agent
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Acetic acid (to adjust pH)

Sodium hydroxide (for reduction clearing)

Sodium hydrosulfite (for reduction clearing)

Wetting agent

Laboratory dyeing apparatus

. Dyeing Procedure:

Set the dyebath at 40°C with a wetting agent (e.g., 1 g/L), a dispersing agent (e.g., 1 g/L),
and the selected carrier (e.g., 3 g/L).[5]

Introduce the polyester fabric into the blank bath and run for 15 minutes to ensure uniform
absorption of the carrier.[5]

Prepare a well-dispersed dye solution by pasting the Disperse Red 60 with the dispersing
agent and a small amount of water. Add this to the dyebath.[1]

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[1]

Gradually raise the temperature of the dyebath to 90-100°C over 30 minutes.[1][5]

Continue dyeing at this temperature for 60 minutes.[1]

Cool the dyebath down to 60°C.[1]

. After-Treatment (Reduction Clearing):

Drain the dyebath and rinse the fabric.

Prepare a fresh bath at 80°C containing sodium hydroxide (e.g., 2 g/L) and sodium
hydrosulfite (e.g., 2 g/L).[5]

Treat the dyed fabric in this bath for 15-20 minutes to remove unfixed dye and residual
carrier.[5]
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+ Rinse the fabric thoroughly with hot and then cold water.

¢ Dry the fabric.

Mandatory Visualization
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Caption: Experimental workflow for low-temperature carrier dyeing of polyester.
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Caption: Troubleshooting decision tree for common dyeing issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Low-Temperature "Disperse
Red 60" Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428950#carrier-selection-for-low-temperature-
disperse-red-60-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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